Cas no 1250602-19-7 (3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide)

• Product Name: 3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide
• CAS No: 1250602-19-7
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5265039
• Update Time: 2025-06-12

3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide

• Inchi： 1S/C13H20N2O/c1-10(11-7-5-4-6-8-11)15-12(16)13(2,3)9-14/h4-8,10H,9,14H2,1-3H3,(H,15,16)
• InChI Key： CNKMTVARWJWVFE-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CN)NC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Additional information on 3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide

Comprehensive Overview of 3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide (CAS No. 1250602-19-7)

3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide (CAS No. 1250602-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique amide and amino functional groups, is often explored for its potential applications in drug development and molecular biology. The presence of a phenylethyl moiety further enhances its versatility, making it a subject of interest in the design of novel therapeutic agents.

In recent years, the demand for custom synthesis and high-purity compounds like 3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a building block for more complex molecules. The compound's CAS No. 1250602-19-7 is frequently searched in academic databases, reflecting its relevance in contemporary scientific inquiries.

One of the key trends in the pharmaceutical industry is the focus on small-molecule therapeutics, where compounds like 3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide play a pivotal role. Its structural features align with the growing emphasis on bioavailability and metabolic stability, which are critical for drug candidates. Additionally, the compound's chiral center introduces possibilities for stereoselective synthesis, a hot topic in asymmetric catalysis and green chemistry.

The synthesis of 3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide often involves multi-step organic reactions, including amide coupling and reductive amination. These processes are optimized to achieve high yields and purity, catering to the stringent requirements of pharmaceutical-grade materials. The compound's physicochemical properties, such as solubility and stability, are also extensively studied to ensure compatibility with various formulation strategies.

From a commercial perspective, 3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide is listed by several chemical suppliers as a research chemical, highlighting its niche yet growing market. Its applications extend to peptide mimetics and protease inhibitors, areas that are currently under intense investigation due to their relevance in infectious diseases and cancer therapy. The compound's CAS No. 1250602-19-7 is often cross-referenced in patent literature, underscoring its potential in intellectual property development.

In conclusion, 3-amino-2,2-dimethyl-N-(1-phenylethyl)propanamide (CAS No. 1250602-19-7) represents a promising candidate for diverse scientific and industrial applications. Its structural complexity and functional diversity make it a valuable asset in the quest for innovative solutions to modern healthcare challenges. As research continues to unfold, this compound is poised to remain a focal point in the realms of medicinal chemistry and drug discovery.